Cas no 919771-78-1 (Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-, ethyl ester)
919771-78-1 structure
Product Name:Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-, ethyl ester
CAS No:919771-78-1
MF:C12H16N2O3
MW:236.267043113708
CID:761485
PubChem ID:16045846
Update Time:2025-04-19
Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-, ethyl ester
- ethyl 4-(2-aminoethylcarbamoyl)benzoate
- DTXSID40581469
- ETHYL 4-[(2-AMINOETHYL)CARBAMOYL]BENZOATE
- 919771-78-1
-
- Inchi: 1S/C12H16N2O3/c1-2-17-12(16)10-5-3-9(4-6-10)11(15)14-8-7-13/h3-6H,2,7-8,13H2,1H3,(H,14,15)
- InChI Key: XZWIUIJGXGASBU-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC(=CC=1)C(NCCN)=O)=O
Computed Properties
- Exact Mass: 236.11609238g/mol
- Monoisotopic Mass: 236.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 81.4Ų
Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-, ethyl ester Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
919771-78-1 (Benzoic acid, 4-[[(2-aminoethyl)amino]carbonyl]-, ethyl ester) Related Products
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